Benzylpenicillenic acid
Benzylpenicillenic acid
Brand Name:
Vulcanchem
CAS No.:
3264-88-8
VCID:
VC21074502
InChI:
InChI=1S/C16H18N2O4S/c1-16(2,23)13(14(19)20)17-9-11-15(21)22-12(18-11)8-10-6-4-3-5-7-10/h3-7,9,13,21,23H,8H2,1-2H3,(H,19,20)
SMILES:
CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S
Molecular Formula:
C₁₆H₁₈N₂O₄S
Molecular Weight:
334.4 g/mol
Benzylpenicillenic acid
CAS No.: 3264-88-8
Cat. No.: VC21074502
Molecular Formula: C₁₆H₁₈N₂O₄S
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3264-88-8 |
|---|---|
| Molecular Formula | C₁₆H₁₈N₂O₄S |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | 2-[(2-benzyl-5-hydroxy-1,3-oxazol-4-yl)methylideneamino]-3-methyl-3-sulfanylbutanoic acid |
| Standard InChI | InChI=1S/C16H18N2O4S/c1-16(2,23)13(14(19)20)17-9-11-15(21)22-12(18-11)8-10-6-4-3-5-7-10/h3-7,9,13,21,23H,8H2,1-2H3,(H,19,20) |
| Standard InChI Key | HKMIVRINPALWDY-UHFFFAOYSA-N |
| SMILES | CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S |
| Canonical SMILES | CC(C)(C(C(=O)O)N=CC1=C(OC(=N1)CC2=CC=CC=C2)O)S |
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